Cas no 863713-24-0 (3-(4-Methyl-5-(methylthio)-4H-1,2,4-triazol-3-yl)pyridine)

3-(4-Methyl-5-(methylthio)-4H-1,2,4-triazol-3-yl)pyridine is a heterocyclic compound featuring a pyridine moiety linked to a substituted 1,2,4-triazole ring. This structure imparts unique chemical properties, making it valuable in pharmaceutical and agrochemical research. The presence of both nitrogen and sulfur heteroatoms enhances its reactivity and potential as a versatile intermediate in organic synthesis. Its stability under various conditions allows for broad applicability in the development of biologically active molecules. The compound’s distinct triazole-pyridine framework is particularly useful in designing ligands for metal coordination or as a scaffold for medicinal chemistry applications. Its well-defined synthesis route ensures consistent purity and performance in specialized applications.
3-(4-Methyl-5-(methylthio)-4H-1,2,4-triazol-3-yl)pyridine structure
863713-24-0 structure
Product Name:3-(4-Methyl-5-(methylthio)-4H-1,2,4-triazol-3-yl)pyridine
CAS No:863713-24-0
MF:C9H10N4S
MW:206.267499446869
CID:1032583
PubChem ID:40424626
Update Time:2025-06-08

3-(4-Methyl-5-(methylthio)-4H-1,2,4-triazol-3-yl)pyridine Chemical and Physical Properties

Names and Identifiers

    • 3-(4-Methyl-5-(methylthio)-4H-1,2,4-triazol-3-yl)pyridine
    • 3-(4-methyl-5-methylsulfanyl-1,2,4-triazol-3-yl)pyridine
    • 4-methyl-3-methylthio-5-(3-pyridyl)-1,2,4-triazole
    • 3-[4-Methyl-5-(methylsulfanyl)-4H-1,2,4-triazol-3-yl]pyridine
    • 3-[4-methyl-5-(methylthio)-4H-1,2,4-triazol-3-yl]-pyridine
    • BD63GG5VLE
    • DTXSID70654155
    • AKOS016011446
    • SCHEMBL1545223
    • 3-(4-methyl-5-methylthio-4h-1,2,4-triazol-3-yl)pyridine
    • Pyridine, 3-[4-methyl-5-(methylthio)-4H-1,2,4-triazol-3-yl]-
    • 863713-24-0
    • NKVOUZLZOILULQ-UHFFFAOYSA-N
    • 3-[4-methyl-5-(methylthio)-4H-1,2,4-triazol-3-yl]pyridine
    • DB-306048
    • Inchi: 1S/C9H10N4S/c1-13-8(11-12-9(13)14-2)7-4-3-5-10-6-7/h3-6H,1-2H3
    • InChI Key: NKVOUZLZOILULQ-UHFFFAOYSA-N
    • SMILES: S(C)C1=NN=C(C2C=NC=CC=2)N1C

Computed Properties

  • Exact Mass: 206.06261751g/mol
  • Monoisotopic Mass: 206.06261751g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 190
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 68.9Ų

3-(4-Methyl-5-(methylthio)-4H-1,2,4-triazol-3-yl)pyridine Pricemore >>

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